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Compound of Interest

Compound Name: 3,6-Dibromopyridazine

Cat. No.: B094444

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3,6-Dibromopyridazine, a
versatile heterocyclic building block in organic synthesis, particularly in the development of
pharmaceuticals and agrochemicals. This document details critical safety information, handling
procedures, and physical and chemical properties derived from its Material Safety Data Sheet
(MSDS). Furthermore, it outlines detailed experimental protocols for its synthesis and a key
application in palladium-catalyzed cross-coupling reactions. Visualized workflows and reaction
mechanisms are included to enhance understanding and ensure safe and effective utilization in
a laboratory setting.

Chemical and Physical Properties

3,6-Dibromopyridazine is a solid organic compound that serves as a valuable intermediate in
the synthesis of more complex molecules. A summary of its key physical and chemical
properties is presented in Table 1.
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Property Value Reference
CAS Number 17973-86-3
Molecular Formula CaH2Brz2Nz
Molecular Weight 237.88 g/mol
White to light yellow or pale
Appearance . .
brown crystalline powder/solid
Melting Point 116-121 °C
Boiling Point 327.5 °C at 760 mmHg
Density ~2.2 g/cm3
No data available for water
Solubility solubility. Soluble in some

organic solvents.

Safety and Hazard Information

3,6-Dibromopyridazine is classified as a hazardous substance and requires careful handling
to minimize exposure risks. The Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals provides a clear framework for its hazards, which are summarized in
Table 2.

~HS H | Classificati

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye " H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation
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Precautionary Measures and First Aid

Safe handling and emergency procedures are critical when working with 3,6-
Dibromopyridazine. Table 3 outlines the necessary precautionary statements and first aid

measures.
Precautionary Area Statements and Procedures
P261: Avoid breathing
dust/fume/gas/mist/vapors/spray. P264: Wash
Prevention skin thoroughly after handling. P270: Do not eat,

drink or smoke when using this product. P271:

Use only outdoors or in a well-ventilated

 To cite this document: BenchChem. [3,6-Dibromopyridazine: A Comprehensive Technical
Guide to Safety, Handling, and Synthetic Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b094444#safety-handling-and-msds-for-
3-6-dibromopyridazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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